Cas no 7346-13-6 (Sodium 2-oxomalonate)

Sodium 2-oxomalonate (CAS 141-95-7) is a sodium salt of oxomalonic acid, characterized by its versatile reactivity as a dicarbonyl compound. This white to off-white crystalline powder is soluble in water, making it suitable for aqueous-phase reactions. Its key advantages include its role as a precursor in organic synthesis, particularly in the preparation of heterocyclic compounds and as a chelating agent in coordination chemistry. The compound’s bifunctional structure, featuring both ketone and carboxylate groups, enables its use in condensation and nucleophilic addition reactions. It is also employed in biochemical research for studying enzyme inhibition and metabolic pathways. Storage under dry, cool conditions ensures stability.

Sodium 2-oxomalonate structure

Product Name:Sodium 2-oxomalonate

CAS No:7346-13-6

MF:C₃Na₂O₅

MW:162.00864315033

MDL:MFCD00002577

CID:826691

PubChem ID:81802

Update Time:2025-10-13

Sodium 2-oxomalonate Chemical and Physical Properties

Names and Identifiers

- Sodium 2-oxomalonate
- disodium,2-oxopropanedioate
- MESOXALIC ACID SODIUM SALT
- Sodium mesoxalate
- dipotassium oxomalonate
- Disodium mesoxalate
- disodium oxopropanedioate
- Mesoxalic acid sodium
- Propanedioic acid,oxo-,disodium salt
- MFCD00002577
- {2-[(METHYLSULFONYL)AMINO]-1,3-THIAZOL-4-YL}ACETICACID
- Propanedioic acid, oxo-, disodium salt
- DTXSID80223674
- FT-0693259
- 7346-13-6
- EINECS 230-867-2
- Sodium2-oxomalonate
- AI3-52398
- disodium;2-oxopropanedioate
- SCHEMBL15669977
- disodium 2-oxopropanedioate
- MDL： MFCD00002577
- Inchi： 1S/C3H2O5.2Na/c4-1(2(5)6)3(7)8;;/h(H,5,6)(H,7,8);;/q;2*+1/p-2
- InChI Key： OJGLOFBKLCHJFP-UHFFFAOYSA-L
- SMILES： [Na+].[Na+].O=C(C(=O)[O-])C(=O)[O-]

Computed Properties

Exact Mass: 161.95400
Monoisotopic Mass: 161.95411166g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 119
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 97.3Å²

Experimental Properties

PSA: 97.33000
LogP: -3.94470

Sodium 2-oxomalonate Security Information

WGK Germany：3

Sodium 2-oxomalonate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A450000667-5g	Sodium 2-oxomalonate	7346-13-6	95%	5g	$494.40	2023-09-01
City Chemical	M1842-10GM	Mesoxalic Acid Sodium Salt	7346-13-6		10gm	$72.77	2023-09-19
abcr	AB251163-1 g	Sodium mesoxalate; .	7346-13-6		1 g	€79.00	2023-07-20
abcr	AB251163-1g	Sodium mesoxalate; .	7346-13-6		1g	€79.00	2025-02-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1741667-1g	Sodium 2-oxomalonate	7346-13-6	98%	1g	￥1538.00	2024-07-28